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Compound Name: Diisopropyl Adipate

Cat. No.: B033870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diisopropyl adipate (DIPA), the diester of isopropyl alcohol and adipic acid, is a widely used

excipient in pharmaceutical and cosmetic formulations, valued for its properties as an emollient,

solvent, and plasticizer.[1][2] Understanding its environmental fate and biodegradability is

crucial for assessing its ecological impact and ensuring its safe use. This technical guide

provides a comprehensive overview of the current knowledge regarding the environmental

degradation of diisopropyl adipate, including its abiotic and biotic transformation pathways.

Physicochemical Properties
A summary of the key physicochemical properties of diisopropyl adipate is presented in Table

1. These properties influence its distribution and behavior in the environment.
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Property Value Reference

Molecular Formula C₁₂H₂₂O₄ [3][4]

Molecular Weight 230.30 g/mol [3][4][5]

CAS Number 6938-94-9 [3][4][5]

Appearance Colorless, transparent liquid [2]

Water Solubility Insoluble [6]

Log P (octanol/water) 3.2 (estimated)

Environmental Fate
The environmental fate of diisopropyl adipate is governed by a combination of abiotic and

biotic processes, which ultimately lead to its degradation.

Abiotic Degradation
Hydrolysis: As an ester, diisopropyl adipate is susceptible to hydrolysis, breaking down into

adipic acid and isopropanol.[7] While specific kinetic data for diisopropyl adipate is not readily

available, ester hydrolysis is a well-documented degradation pathway for similar compounds in

aqueous environments. The rate of hydrolysis is influenced by pH and temperature.

Photolysis: Direct photolysis is not expected to be a significant degradation pathway for

diisopropyl adipate as it does not contain chromophores that absorb light in the

environmentally relevant UV spectrum (>290 nm).

Atmospheric Oxidation: In the atmosphere, volatile and semi-volatile organic compounds are

primarily degraded by reaction with hydroxyl (•OH) radicals. While a specific atmospheric

oxidation rate constant for diisopropyl adipate has not been determined, it is expected to be

susceptible to this degradation pathway.

Biotic Degradation
Diisopropyl adipate is consistently reported as being "readily biodegradable".[6] This indicates

that it is likely to be rapidly and extensively broken down by microorganisms in various
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environmental compartments such as soil and water.

The primary mechanism for the biodegradation of adipate esters is the initial hydrolysis of the

ester bonds, catalyzed by microbial esterases or lipases. This enzymatic cleavage yields adipic

acid and isopropanol.[8] Both of these metabolites are readily biodegradable by a wide range

of microorganisms.

Biodegradation Pathway
The proposed aerobic biodegradation pathway of diisopropyl adipate is initiated by enzymatic

hydrolysis, followed by the degradation of the resulting adipic acid and isopropanol through

separate metabolic pathways.
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Caption: Proposed aerobic biodegradation pathway of diisopropyl adipate.

Degradation of Adipic Acid
Adipic acid, a six-carbon dicarboxylic acid, is a common metabolic intermediate and is readily

degraded by many microorganisms. The primary pathway for its catabolism is the β-oxidation

pathway, which is analogous to the degradation of fatty acids.[9][10] This process involves the

sequential removal of two-carbon units in the form of acetyl-CoA, which can then enter the

tricarboxylic acid (TCA) cycle for complete oxidation to carbon dioxide and water.

Degradation of Isopropanol
Isopropanol is also readily biodegradable by a variety of microorganisms.[11] The initial step in

its aerobic degradation is typically the oxidation to acetone, catalyzed by an alcohol
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dehydrogenase. Acetone is then further metabolized, eventually entering central metabolic

pathways.[11]

Quantitative Data on Environmental Fate
Quantitative data on the environmental fate of diisopropyl adipate is limited. The following

table summarizes available information and estimates for related compounds.

Parameter Value/Endpoint
Test
System/Conditions

Reference/Comme
nt

Ready

Biodegradability

Readily

Biodegradable

OECD 301B (CO₂

Evolution Test)

Stated in multiple

safety data sheets,

but specific test data

not found.

Hydrolysis Half-life Data not available -

Expected to be a

significant pathway

based on ester

chemistry.

Atmospheric

Oxidation Half-life
Data not available -

Expected to react with

•OH radicals.

Aquatic Toxicity
LC50 (96h, fish): 16.3

mg/L
Pimephales promelas

EC50 (48h, daphnia):

30.7 mg/L
Daphnia magna

IC50 (16h, bacteria):

800 mg/L
Bacteria

Experimental Protocols
OECD 301B: Ready Biodegradability – CO₂ Evolution
Test
This standardized test is designed to assess the ready biodegradability of a chemical

substance by microorganisms in an aerobic aqueous medium.
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Principle: A solution or suspension of the test substance in a mineral medium is inoculated with

a microbial population (typically from activated sludge) and incubated under aerobic conditions

in the dark or diffuse light for 28 days. The amount of carbon dioxide evolved from the

biodegradation of the test substance is measured and is expressed as a percentage of the

theoretical maximum CO₂ production (ThCO₂), which is calculated from the molecular formula

of the substance.[1][12]

Methodology Workflow:
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Caption: General workflow for the OECD 301B biodegradability test.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.aropha.com/biodegradable-testing-labs/oecd-301b/
https://microbe-investigations.com/oecd-301b-biodegradation-test/
https://www.benchchem.com/product/b033870?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Experimental Parameters:

Test Duration: 28 days[12][13]

Inoculum: Mixed population of microorganisms, typically from the secondary effluent of a

domestic wastewater treatment plant.

Test Concentration: Typically 10-20 mg/L of the test substance as the sole source of organic

carbon.

Temperature: 20 ± 1 °C

pH: Maintained between 6.5 and 8.5

Controls: Blank (inoculum only), reference substance (e.g., sodium benzoate), and toxicity

control.[13]

Pass Criteria: For a substance to be considered "readily biodegradable," the percentage of

biodegradation must reach at least 60% of the ThCO₂ within a 10-day window during the 28-

day test period. The 10-day window begins when the degree of biodegradation has reached

10%.[12]

Conclusion
Diisopropyl adipate is considered to be a readily biodegradable substance. The primary

degradation pathway involves an initial enzymatic hydrolysis to adipic acid and isopropanol,

both of which are subsequently mineralized by microorganisms through well-established

metabolic pathways like β-oxidation and the TCA cycle. While specific quantitative data on the

rates of abiotic degradation processes such as hydrolysis and atmospheric oxidation are

currently lacking, the available information strongly suggests that diisopropyl adipate is

unlikely to persist in the environment. Further studies to determine the specific rate constants

for these processes would provide a more complete environmental risk assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.aropha.com/biodegradable-testing-labs/oecd-301b/
https://www.specialchem.com/cosmetics/inci-ingredients/diisopropyl-adipate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C6938949&Mask=2000
https://pubchem.ncbi.nlm.nih.gov/compound/Diisopropyl-Adipate
https://www.chemeo.com/cid/22-089-9/Diisopropyl-adipate
https://www.chemeo.com/cid/22-089-9/Diisopropyl-adipate
https://www.chemos.de/import/data/msds/GB_en/6938-94-9-A0219258-GB-en.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6061509/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6061509/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Assessing_the_Biodegradability_of_Long_Chain_Adipate_Esters.pdf
https://www.researchgate.net/figure/Reverse-b-oxidation-pathway-for-adipic-acid-biosynthesis-from-TCA-metabolitesaSynthetic_fig3_353691402
https://www.researchgate.net/figure/Identified-proteins-after-growth-with-adipic-acid-as-carbon-source-with-connection-to_tbl2_355898662
https://pubmed.ncbi.nlm.nih.gov/11030582/
https://pubmed.ncbi.nlm.nih.gov/11030582/
https://microbe-investigations.com/oecd-301b-biodegradation-test/
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.benchchem.com/product/b033870#environmental-fate-and-biodegradability-of-diisopropyl-adipate
https://www.benchchem.com/product/b033870#environmental-fate-and-biodegradability-of-diisopropyl-adipate
https://www.benchchem.com/product/b033870#environmental-fate-and-biodegradability-of-diisopropyl-adipate
https://www.benchchem.com/product/b033870#environmental-fate-and-biodegradability-of-diisopropyl-adipate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b033870?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

